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Compound of Interest

Compound Name: Flurprimidol

Cat. No.: B166174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of flurprimidol's use in turfgrass

management for vegetative growth suppression. The information is intended to guide research

and development professionals in designing and executing experiments to evaluate the efficacy

and physiological effects of flurprimidol and related compounds.

Mechanism of Action
Flurprimidol is a pyrimidine-based plant growth regulator that primarily functions by inhibiting

the biosynthesis of gibberellins (GAs).[1][2] Gibberellins are plant hormones responsible for

stimulating cell elongation, and their suppression leads to a reduction in vertical shoot growth.

[3][4] Flurprimidol is classified as a Type II, Class B plant growth regulator.[5][6]

Specifically, flurprimidol targets the early stages of the gibberellin biosynthesis pathway. It

inhibits the oxidation of ent-kaurene to ent-kaurenoic acid, a critical step catalyzed by the

cytochrome P450 monooxygenase enzyme.[2][7] This blockage leads to a decrease in the

production of active gibberellins, such as GA1 and GA4, which are responsible for stem and

leaf elongation.[3] Flurprimidol is primarily absorbed by the roots and translocated acropetally

in the xylem.[3][4]
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dot graph Gibberellin_Biosynthesis_Pathway { rankdir="LR"; node [shape=rectangle,

style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes GGPP [label="Geranylgeranyl Diphosphate (GGPP)", fillcolor="#F1F3F4",

fontcolor="#202124"]; CPP [label="ent-copalyl Diphosphate (CPP)", fillcolor="#F1F3F4",

fontcolor="#202124"]; ent_kaurene [label="ent-kaurene", fillcolor="#F1F3F4",

fontcolor="#202124"]; ent_kaurenoic_acid [label="ent-kaurenoic Acid", fillcolor="#F1F3F4",

fontcolor="#202124"]; GA12 [label="GA12", fillcolor="#F1F3F4", fontcolor="#202124"];

Active_GAs [label="Active Gibberellins (e.g., GA1, GA4)\n(Promote Cell Elongation)",

fillcolor="#34A853", fontcolor="#FFFFFF"]; Flurprimidol [label="Flurprimidol\n(and

Paclobutrazol)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Trinexapac_ethyl

[label="Trinexapac-ethyl\n(and Prohexadione-Ca)", shape=ellipse, fillcolor="#FBBC05",

fontcolor="#202124"];

// Edges GGPP -> CPP [label="CPS"]; CPP -> ent_kaurene [label="KS"]; ent_kaurene ->

ent_kaurenoic_acid [label="KO"]; ent_kaurenoic_acid -> GA12 [label="KAO"]; GA12 ->

Active_GAs [label="GA20ox, GA3ox"];

// Inhibition Edges Flurprimidol -> ent_kaurenoic_acid [label="Inhibits", color="#EA4335",

fontcolor="#EA4335", dir=tee]; Trinexapac_ethyl -> Active_GAs [label="Inhibits",

color="#FBBC05", fontcolor="#FBBC05", dir=tee]; } Gibberellin biosynthesis pathway and

points of inhibition by PGRs.

Quantitative Data on Growth Suppression
The efficacy of flurprimidol in suppressing turfgrass growth has been documented in various

studies. The level of suppression is dependent on the application rate, turfgrass species, and

environmental conditions.
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Turfgrass
Species

Flurprimidol
Rate (lbs
ai/acre)

Growth
Suppression
(%)

Duration of
Suppression

Reference(s)

Bermudagrass

('Tifway')

0.71 (single

application)

Not specified,

significant

suppression

4 weeks (May

application), 2

weeks (July

application)

Bermudagrass

('Tifway')

0.18 (repeated

every 3 weeks,

total 0.71)

Not specified,

significant

suppression

6 weeks

Creeping

Bentgrass
0.256

Not specified,

effective annual

bluegrass

suppression

Season-long with

repeat

applications

[8]

Fine Fescue 1.5
Reduced mowing

frequency
4 weeks [9]

Plant Growth
Regulator

Maximum
Suppression (%)

GDD to Reach Max
Suppression

Reference(s)

Flurprimidol (Cutless) 24 153 [10]

Trinexapac-ethyl

(Primo Maxx)
32 125 [10]

Paclobutrazol

(Trimmit)
33 162 [10]

Flurprimidol +

Trinexapac-ethyl

(Legacy)

33 170 [10]

Flurprimidol +

Paclobutrazol +

Trinexapac-ethyl

(Musketeer)

39 170 [10]
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Experimental Protocols
Field Efficacy Trial for Growth Suppression
This protocol outlines a standard methodology for evaluating the efficacy of flurprimidol in a

field setting.

3.1.1. Experimental Design:

Design: Randomized complete block design (RCBD) with a minimum of four replications.[11]

Plot Size: Minimum of 3 ft x 6 ft (or 1 m x 2 m) with a 1.5-3 ft (or 0.5-1 m) buffer between

plots to prevent spray drift.[9]

Turfgrass Species: Select a uniform stand of the target turfgrass species (e.g., Kentucky

bluegrass, perennial ryegrass, creeping bentgrass, bermudagrass).

Treatments: Include an untreated control, flurprimidol at various application rates, and

potentially other commercial standard plant growth regulators for comparison.

3.1.2. Application of Treatments:

Equipment: Use a CO2-pressurized backpack sprayer with flat-fan nozzles calibrated to

deliver a consistent volume (e.g., 1-2 gallons per 1,000 sq ft or 40-80 gallons per acre).[9]

Application Timing: Apply treatments to actively growing turf. The timing can be based on the

calendar or growing degree day (GDD) models.[12]

Post-application: For root-absorbed products like flurprimidol, irrigate with approximately

0.5 inches of water within 24 hours of application to move the product into the root zone.[13]

3.1.3. Data Collection:

Clipping Yield:

Collect clippings from a predetermined area within each plot at regular intervals (e.g.,

weekly).
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Clippings can be collected by a mower with the basket emptied before mowing each plot.

[10]

Measure the fresh weight of the clippings immediately after collection.[14]

Dry the clippings in an oven at a specified temperature (e.g., 60-70°C) until a constant

weight is achieved to determine the dry weight.

Vertical Growth Rate:

Measure the turfgrass height using a prism-based turfgrass ruler or a drop-disc meter at

regular intervals.

Turfgrass Quality:

Visually assess turfgrass quality on a scale of 1 to 9, where 1 is dead turf, 9 is ideal turf,

and 6 is the minimum acceptable quality.[15]

Assessments should be made by at least two independent evaluators.

Turfgrass Color:

Visually assess turfgrass color on a scale of 1 to 9, where 1 is brown/necrotic and 9 is dark

green.

Alternatively, use a handheld colorimeter or digital image analysis to obtain quantitative

color data (e.g., CIELab values).[12]

Phytotoxicity:

Visually assess any phytotoxic effects such as discoloration, stunting, or thinning on a

percentage scale (0% = no injury, 100% = complete necrosis).

3.1.4. Statistical Analysis:

Analyze the collected data using Analysis of Variance (ANOVA) appropriate for a randomized

complete block design.[16]
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Use a mean separation test (e.g., Fisher's Protected LSD or Tukey's HSD) at a significance

level of P ≤ 0.05 to compare treatment means.[17]

Preparation

Execution

Data Collection

Analysis

Select Uniform Turf Area

Establish Plots (RCBD)

Calibrate Sprayer

Apply Flurprimidol Treatments

Post-Application Irrigation

Measure Clipping Yield Measure Vertical Growth Assess Turf Quality & Color Assess Phytotoxicity

Statistical Analysis (ANOVA)

Summarize and Report Findings
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Click to download full resolution via product page

Additional Considerations
Turfgrass Species and Cultivar: Different turfgrass species and even cultivars within a

species can exhibit varying sensitivity to flurprimidol.[18] It is crucial to conduct trials on the

specific target species and cultivars of interest.

Environmental Conditions: Temperature, light intensity, and soil moisture can influence the

activity and persistence of flurprimidol.[19] Higher temperatures can lead to a more rapid

breakdown of the product, potentially requiring more frequent applications.

Combination Products: Flurprimidol is often formulated in combination with other plant

growth regulators, such as trinexapac-ethyl and paclobutrazol, to provide a broader

spectrum and duration of growth regulation.[8][20] The synergistic or additive effects of these

combinations should be considered in experimental designs.

Secondary Effects: Beyond growth suppression, flurprimidol can have other physiological

effects on turfgrass, including increased chlorophyll content, enhanced leaf color, and

improved stress tolerance.[1][4] These secondary benefits should be evaluated as part of a

comprehensive assessment. It has also been shown to aid in the suppression of dollar spot.

[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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